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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key techniques used to characterize

particles stabilized with the high molecular weight wetting and dispersing additive, Disperbyk
160. It offers a comparative analysis with alternative dispersants, supported by illustrative

experimental data, detailed methodologies, and visual workflows to aid in the selection and

optimization of dispersion formulations.

Introduction to Particle Stabilization with Disperbyk
160
Disperbyk 160 is a widely used wetting and dispersing agent for solvent-borne systems. It is a

solution of a high molecular weight block copolymer with pigment-affinic groups that provides

steric stabilization to prevent particle agglomeration.[1][2] Effective characterization of particles

stabilized with Disperbyk 160 is crucial for ensuring product performance, stability, and batch-

to-batch consistency. Key performance attributes influenced by the dispersant include color

strength, gloss, viscosity, and long-term stability.[1][3]

This guide will delve into the primary analytical methods for assessing these attributes, offering

a framework for comparing the performance of Disperbyk 160 against other commercially

available dispersants.
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Comparative Performance of Disperbyk 160 and
Alternatives
The selection of a dispersant is critical to achieving the desired properties of a particle

dispersion. While Disperbyk 160 is a robust option, several alternatives exist. The following

tables present a comparative summary of the performance of Disperbyk 160 against two

representative alternatives: a standard polymeric dispersant and a next-generation, high-

performance polymeric dispersant.

Disclaimer: The following data is illustrative and intended to represent typical performance

differences. Actual results will vary depending on the specific formulation, particle type, and

processing conditions.

Table 1: Particle Size and Distribution

Dispersant
Particle Size (d50)
[nm]

Polydispersity
Index (PDI)

Zeta Potential [mV]

Disperbyk 160 150 0.21 +35

Alternative A

(Standard Polymeric)
250 0.35 +25

Alternative B (High-

Performance

Polymeric)

130 0.18 +40

Table 2: Rheological Properties
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Dispersant
Viscosity at Low
Shear (0.1 s⁻¹)
[Pa·s]

Viscosity at High
Shear (100 s⁻¹)
[Pa·s]

Thixotropic Index

Disperbyk 160 5.2 0.8 6.5

Alternative A

(Standard Polymeric)
8.5 1.5 5.7

Alternative B (High-

Performance

Polymeric)

4.8 0.7 7.0

Table 3: Optical Properties and Stability

Dispersant Gloss (60°) Color Strength [%]
Stability
(Sedimentation
after 14 days)

Disperbyk 160 85 100 No Sediment

Alternative A

(Standard Polymeric)
78 92 Slight Sediment

Alternative B (High-

Performance

Polymeric)

90 105 No Sediment

Experimental Protocols
Detailed and consistent experimental protocols are essential for the accurate and reproducible

characterization of dispersed particles.

Particle Size and Zeta Potential Analysis
Method: Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS)

Objective: To determine the hydrodynamic diameter, polydispersity index (PDI), and zeta

potential of the dispersed particles.
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Protocol:

Sample Preparation:

Dilute the particle dispersion with a suitable solvent (e.g., the same solvent as the

continuous phase of the formulation) to a concentration appropriate for DLS analysis

(typically 0.01-1.0% w/v). The final solution should be optically clear.

Filter the diluted sample through a 0.45 µm syringe filter to remove any large aggregates

or contaminants.

Instrument Setup:

Use a DLS instrument equipped with a temperature-controlled cell holder.

Set the measurement temperature to 25 °C.

Select the appropriate laser wavelength and scattering angle for the analysis.

DLS Measurement (Particle Size and PDI):

Equilibrate the sample in the instrument for at least 5 minutes to ensure thermal stability.

Perform at least three replicate measurements, with each measurement consisting of 10-

15 runs.

Analyze the correlation function using the cumulants method to obtain the z-average

diameter (d50) and the PDI.

ELS Measurement (Zeta Potential):

Use a dedicated zeta potential cell.

Apply an electric field and measure the electrophoretic mobility of the particles.

The instrument software will calculate the zeta potential using the Henry equation.

Perform at least three replicate measurements.
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Rheological Characterization
Method: Rotational Viscometry (ASTM D2196)[4][5][6][7]

Objective: To evaluate the flow behavior and viscosity of the particle dispersion under different

shear conditions.

Protocol:

Sample Preparation:

Ensure the sample is homogeneous and free of air bubbles.

Allow the sample to equilibrate to the measurement temperature (25 °C) for at least one

hour.

Instrument Setup:

Use a rotational viscometer with a suitable spindle and geometry (e.g., cone-plate or

parallel-plate).

Calibrate the instrument according to the manufacturer's instructions.

Measurement Procedure:

Low-Shear Viscosity: Measure the viscosity at a low shear rate (e.g., 0.1 s⁻¹) to assess

the stability of the dispersion at rest and predict settling behavior.

High-Shear Viscosity: Measure the viscosity at a high shear rate (e.g., 100 s⁻¹) to simulate

application conditions such as spraying or brushing.

Flow Curve: Perform a shear rate sweep from a low to a high shear rate (e.g., 0.1 to 100

s⁻¹) to characterize the overall flow behavior (Newtonian, shear-thinning, or shear-

thickening).

Thixotropy: Measure the viscosity recovery after a period of high shear to assess the

structural rebuild of the dispersion. This can be done by performing a step-shear rate test
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(low shear -> high shear -> low shear). The thixotropic index can be calculated as the ratio

of the low-shear viscosity before and after the high-shear step.

Optical Properties and Stability Assessment
Method: Gloss Measurement, Colorimetry, and Accelerated Stability Testing

Objective: To quantify the visual appearance and long-term stability of the final coating or

dispersion.

Protocol:

Gloss Measurement:

Apply a uniform film of the dispersion onto a standardized substrate (e.g., Leneta chart).

Allow the film to dry completely under controlled conditions (e.g., 25 °C, 50% relative

humidity).

Use a gloss meter to measure the specular gloss at a defined angle (e.g., 60°). Perform

measurements at multiple locations on the film and calculate the average.

Color Strength Measurement:

Prepare a drawdown of the pigmented dispersion alongside a standard.

Use a spectrophotometer to measure the color coordinates (e.g., CIELAB Lab*) of both

the sample and the standard.

Calculate the color difference (ΔE*) and the relative color strength.

Accelerated Stability Testing:

Place a sealed container of the dispersion in an oven at an elevated temperature (e.g., 50

°C) for a specified period (e.g., 14 days).

After the aging period, visually inspect the sample for signs of sedimentation, phase

separation, or changes in viscosity.
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For a quantitative assessment, the particle size and rheological properties can be re-

measured and compared to the initial values.

Visualizing Workflows and Relationships
Experimental Workflow for Dispersant Evaluation
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Caption: Workflow for evaluating and comparing dispersant performance.
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Logical Relationship of Particle Stabilization

Stabilization Mechanism

Resulting Properties
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Click to download full resolution via product page

Caption: Mechanism of particle stabilization by Disperbyk 160.

Conclusion
The effective characterization of particles stabilized with Disperbyk 160 is a multi-faceted

process that requires a combination of analytical techniques. This guide has outlined the

fundamental methods for assessing particle size, rheology, optical properties, and stability. By

employing the detailed experimental protocols provided, researchers can generate reliable and

comparative data to guide the selection of the optimal dispersant for their specific application.

The illustrative data and visual workflows serve as a practical framework for understanding the

performance differences between Disperbyk 160 and its alternatives, ultimately leading to the

development of robust and high-quality dispersed systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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